Cas no 879660-72-7 ((2,6-Dichloropyridin-4-yl)methanamine hydrochloride)

• Product Name: (2,6-Dichloropyridin-4-yl)methanamine hydrochloride
• CAS No: 879660-72-7
• MF: C₆H₇Cl₃N₂
• MW: 213.492178201675
• MDL: MFCD20731728
• CID: 2621182
• Update Time: 2025-11-02

(2,6-Dichloropyridin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloropyridin-4-yl)methanamine hydrochloride
• AX8308858
• 2,6-Dichloropyridine-4-methylamine hydrochloride

• MDL： MFCD20731728
• Inchi： 1S/C6H6Cl2N2.ClH/c7-5-1-4(3-9)2-6(8)10-5;/h1-2H,3,9H2;1H
• InChI Key： DZFAUMANCPYISC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 99.9
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 68-72℃
• Boiling Point: 336.9±35.0 °C at 760 mmHg
• Flash Point: 157.5±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2,6-Dichloropyridin-4-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (2,6-Dichloropyridin-4-yl)methanamine hydrochloride

Comprehensive Guide to (2,6-Dichloropyridin-4-yl)methanamine Hydrochloride (CAS No. 879660-72-7)

(2,6-Dichloropyridin-4-yl)methanamine hydrochloride (CAS No. 879660-72-7) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of chlorinated pyridine derivatives, which are known for their versatility in medicinal chemistry and agrochemical applications. Researchers and industry professionals frequently search for high-purity (2,6-dichloropyridin-4-yl)methanamine HCl due to its role as a key intermediate in drug development.

The molecular structure of 879660-72-7 features a dichloropyridine core with an aminomethyl substituent, making it valuable for constructing complex molecules. Its hydrochloride salt form enhances stability and solubility, which is crucial for laboratory and industrial processes. Recent trends in AI-driven drug discovery and green chemistry have increased interest in this compound, as it aligns with sustainable synthesis methods and computational molecular design.

One of the most common queries about (2,6-dichloropyridin-4-yl)methanamine hydrochloride relates to its synthetic applications. This compound serves as a building block for heterocyclic compounds, particularly in the development of kinase inhibitors and antimicrobial agents. Its reactivity allows for selective functionalization, enabling researchers to explore new therapeutic pathways. Additionally, its role in catalysis and material science is gaining attention, especially in nanotechnology and polymer research.

From a market perspective, the demand for CAS 879660-72-7 has grown due to advancements in personalized medicine and bioconjugation techniques. Pharmaceutical companies are investing in scalable synthesis methods to meet the needs of clinical trials and commercial production. Environmental concerns have also prompted the development of eco-friendly purification processes for this compound, addressing regulatory requirements and sustainability goals.

Analytical characterization of (2,6-dichloropyridin-4-yl)methanamine HCl typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and compliance with industry standards. Researchers often inquire about storage conditions and handling protocols for this compound, emphasizing the importance of proper chemical management in laboratory settings.

In summary, 879660-72-7 represents a critical tool for modern chemical research, bridging gaps between academic exploration and industrial application. Its unique properties and adaptability make it a subject of ongoing study in drug discovery and materials engineering. As innovation continues, this compound is expected to play an even greater role in addressing global health and technological challenges.